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Compound of Interest

Compound Name: Bromosporine

Cat. No.: B612248 Get Quote

Essential Safety and Handling Guide for
Bromosporine
This guide provides crucial safety and logistical information for the handling and disposal of

Bromosporine (CAS No. 1619994-69-2), a non-selective bromodomain inhibitor intended for

laboratory research use only.[1] It is not for human or veterinary use.[1] While Bromosporine
is not classified as a hazardous substance according to the Globally Harmonized System

(GHS), proper personal protective equipment (PPE) and handling procedures are essential to

ensure personnel safety and prevent contamination.

Chemical and Physical Properties
A summary of the key quantitative data for Bromosporine is provided below.
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Property Value

CAS Number 1619994-69-2

Molecular Formula C₁₇H₂₀N₆O₄S

Molecular Weight 404.4 g/mol

Form Solid powder (lyophilized)

Purity ≥98%

Solubility
Soluble in DMSO (up to 100 mM), DMF (30

mg/ml)

Storage Temperature
Store lyophilized at -20°C, desiccated. Solutions

can be stored at -20°C for up to 3 months.

Sources:[1][2][3][4]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Bromosporine to minimize exposure and

ensure a safe laboratory environment.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn at all

times.[5] If known contact with the substance occurs, gloves should be removed immediately

and replaced. For tasks with a higher risk of splash, consider double-gloving.[6]

Eye Protection: Safety glasses with side shields or chemical splash goggles that meet ANSI

Z87.1 standards are mandatory to protect against splashes and airborne particles.[5][7]

Body Protection: A standard laboratory coat should be worn to protect skin and clothing.[5]

Ensure the coat is fully buttoned.

Respiratory Protection: While not classified as a respiratory hazard, it is good practice to

handle the powdered form in a well-ventilated area or a chemical fume hood to minimize

inhalation of dust.[8] If engineering controls are not sufficient, a NIOSH-approved N95

respirator or higher may be used.[6]
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Donning and Doffing PPE Workflow
Properly putting on and taking off PPE is critical to prevent contamination.

Donning (Putting On)

Doffing (Taking Off)

1. Lab Coat 2. Respirator (if needed) 3. Goggles/Face Shield 4. Gloves

1. Gloves 2. Goggles/Face Shield 3. Lab Coat 4. Respirator (if needed)

Click to download full resolution via product page

Caption: Sequential process for donning and doffing Personal Protective Equipment.

Operational Plans: Handling and Storage
Follow these procedural steps for the safe handling and storage of Bromosporine.

Experimental Protocol: Preparing a Stock Solution
This protocol outlines the steps to reconstitute lyophilized Bromosporine powder into a stock

solution.

Preparation: Before handling, ensure all required PPE is donned correctly. Work within a

chemical fume hood or a designated, well-ventilated area.

Equilibration: Allow the vial of lyophilized Bromosporine to equilibrate to room temperature

before opening to prevent condensation.

Reconstitution: To prepare a 10 mM stock solution, for example, reconstitute a 5 mg vial of

powder by adding 1.23 ml of DMSO.[2]

Dissolution: Gently vortex or sonicate the vial to ensure the powder is completely dissolved.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b612248?utm_src=pdf-body-img
https://www.benchchem.com/product/b612248?utm_src=pdf-body
https://www.benchchem.com/product/b612248?utm_src=pdf-body
https://www.benchchem.com/product/b612248?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/bromosporine/97061
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the resulting solution at -20°C in aliquots to avoid multiple freeze-thaw cycles.

[2] Label the aliquots clearly with the chemical name, concentration, and date of preparation.

Start: Gather Materials

Don Appropriate PPE

Work in Chemical Fume Hood

Equilibrate Vial to Room Temp

Add Appropriate Volume of Solvent (e.g., DMSO)

Vortex/Sonicate to Dissolve

Aliquot Solution into Smaller Vials

Store at -20°C

End: Clean Workspace
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Caption: Workflow for preparing a Bromosporine stock solution.

First Aid Measures
In case of accidental exposure, follow these immediate steps:

After Inhalation: Move the individual to fresh air. If symptoms persist, consult a physician.

After Skin Contact: While the product is not known to be a skin irritant, it is best practice to

wash the affected area with soap and water.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

Disposal Plan
Proper disposal of Bromosporine and associated contaminated materials is essential to

prevent environmental contamination and ensure compliance with local regulations.

Unused Product: Dispose of unused Bromosporine as chemical waste in accordance with

institutional and local environmental regulations. Do not allow the product to enter sewers or

surface water.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials

should be collected in a designated hazardous waste container and disposed of according to

your institution's guidelines for chemical waste.

Empty Vials: Empty vials should be rinsed with an appropriate solvent (like DMSO), and the

rinsate collected as chemical waste. The rinsed vials can then be disposed of as regular

laboratory glassware.
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Bromosporine Waste Generated

Unused Product Contaminated PPE (Gloves, etc.) Solutions & Rinsate

Dispose in Labeled
Chemical Waste Container

Follow Institutional &
Local Regulations

Click to download full resolution via product page

Caption: Logical flow for the disposal of Bromosporine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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